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Compound of Interest

Compound Name: Garcinone C

Cat. No.: B566283

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Garcinone C, a xanthone compound utilized in various research applications. Adherence to
these procedures is critical for maintaining a safe laboratory environment and ensuring
compliance with environmental regulations.

l. Understanding Garcinone C: Properties and
Safety Profile

Garcinone C is a naturally derived compound with a low toxicity profile. However, as with any
chemical substance, appropriate handling and disposal are paramount. Below is a summary of
its key chemical and physical properties.

Table 1: Chemical and Physical Properties of Garcinone C

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b566283?utm_src=pdf-interest
https://www.benchchem.com/product/b566283?utm_src=pdf-body
https://www.benchchem.com/product/b566283?utm_src=pdf-body
https://www.benchchem.com/product/b566283?utm_src=pdf-body
https://www.benchchem.com/product/b566283?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula C23H2607 [1112]
Molecular Weight 414.45 g/mol [1][3]
Appearance Solid [11[3]
Solubility Soluble in DMSO (=80 mg/mL)  [3]
Storage Temperature -20°C [31[4]
CAS Number 76996-27-5 [11[21[3]

Il. Step-by-Step Disposal Procedures for Garcinone
C

The appropriate disposal method for Garcinone C and its associated waste depends on its
form (solid or in solution) and the regulations specific to your institution and locality. The
following steps provide a general guideline.

Step 1: Waste Characterization

Before disposal, it is crucial to characterize the waste. While Garcinone C is considered to
have low toxicity, it is essential to consult your institution's Environmental Health and Safety
(EHS) department to confirm whether it is classified as hazardous waste under local and
federal regulations.

Step 2: Disposal of Unused or Expired Solid Garcinone C
o Segregation: Keep solid Garcinone C waste separate from other chemical waste streams.

» Containerization: Place the solid waste in a clearly labeled, sealed container. The original
container is ideal if it is in good condition.

e Labeling: Label the container as "Garcinone C Waste" and include the quantity.

o Contact EHS: Arrange for pickup and disposal through your institution's EHS-approved
waste management program.
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Step 3: Disposal of Garcinone C Solutions
The disposal of Garcinone C solutions depends on the solvent used.

e Aqueous Solutions: For dilute aqueous solutions of Garcinone C that are not considered
hazardous, disposal down the sanitary sewer may be permissible. However, this is subject to
institutional and local wastewater regulations.

o Neutralization: Ensure the pH of the solution is between 6.0 and 8.0 before disposal.

o Dilution: Flush the drain with a copious amount of water (at least 20 times the volume of
the solution) during and after disposal.

e Organic Solvent Solutions: Solutions of Garcinone C in organic solvents (e.g., DMSO) must
be treated as hazardous waste.

[¢]

Collection: Collect the waste solution in a designated, compatible, and properly sealed
hazardous waste container.

[¢]

Segregation: Do not mix with other incompatible waste streams.

[e]

Labeling: Clearly label the container with "Hazardous Waste," the full chemical names of
the contents (e.g., "Garcinone C in DMSQO"), and the approximate concentrations.

[¢]

EHS Pickup: Arrange for disposal through your institution's EHS department.
Step 4: Disposal of Contaminated Labware

o Solid Waste: Items such as gloves, paper towels, and weigh boats with trace amounts of
solid Garcinone C should be placed in a designated solid chemical waste container for
incineration.

» Sharps: Needles, syringes, or other sharps contaminated with Garcinone C solutions should
be disposed of in a designated, puncture-resistant sharps container for hazardous waste.

e Glassware:
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o Decontamination: Rinse glassware that has come into contact with Garcinone C three
times with an appropriate solvent.

o Rinsate Collection: The first rinse should be collected and disposed of as hazardous
waste. Subsequent rinses of glassware that held non-hazardous solutions may be
disposable down the drain, pending local regulations.

o Disposal: Once decontaminated, the glassware can be washed and reused or disposed of
in a broken glass container.

lll. Experimental Workflow for Garcinone C Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Garcinone C waste.
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Caption: Decision workflow for the proper disposal of Garcinone C waste.
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Disclaimer: This document provides general guidance. Always consult your institution's specific
safety and disposal protocols and comply with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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